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Compound of Interest

Compound Name: MPT0B214

Cat. No.: B612148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of MPT0B214, a novel tubulin

inhibitor, with other established tubulin-targeting agents, including colchicine, combretastatin A-

4 (CA-4), paclitaxel, and vincristine. The information is supported by experimental data to offer

an objective performance analysis.

Mechanism of Action: Targeting the Colchicine-
Binding Site
MPT0B214 exerts its anti-cancer effects by inhibiting tubulin polymerization, a critical process

for cell division. It binds to the colchicine-binding site on β-tubulin, leading to the disruption of

microtubule dynamics. This interference with the cytoskeleton triggers cell cycle arrest at the

G2/M phase and ultimately induces programmed cell death (apoptosis) through the

mitochondria-dependent intrinsic pathway. Notably, MPT0B214 has demonstrated efficacy in

overcoming multidrug resistance, a significant challenge in cancer chemotherapy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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